Cas no 80712-11-4 (N-(methylcarbamoyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide)

• Product Name: N-(methylcarbamoyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• CAS No: 80712-11-4
• MF: C₁₄H₁₇F₃N₄O₂
• MW: 330.305593252182
• CID: 1801519
• PubChem ID: 3066933
• Update Time: 2025-04-21

N-(methylcarbamoyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(methylcarbamoyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• 80712-11-4
• N-((Methylamino)carbonyl)-4-(3-(trifluoromethyl)phenyl)-1-piperazinecarboxamide
• 1-Piperazinecarboxamide, N-((methylamino)carbonyl)-4-(3-(trifluoromethyl)phenyl)-
• 1-(4-Methylallophanoyl)-4-(m-trifluoromethylphenyl)piperazine
• DTXSID40230521

• Inchi： 1S/C14H17F3N4O2/c1-18-12(22)19-13(23)21-7-5-20(6-8-21)11-4-2-3-10(9-11)14(15,16)17/h2-4,9H,5-8H2,1H3,(H2,18,19,22,23)
• InChI Key： DKSFCNMOTRIIMD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(C(NC(NC)=O)=O)CC1)(F)F

Computed Properties

• Exact Mass: 330.13036028g/mol
• Monoisotopic Mass: 330.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.7Ų